[3-(Methylamino)cyclobutyl]methanol;hydrochloride, commonly known as Mexedrone, is a novel psychoactive substance that belongs to the cathinone family. It is used for its stimulant and entactogenic effects and has been found to have potential implications in various fields of research and industry. This paper will provide a comprehensive overview of Mexedrone, focusing on its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.